Cas no 1804083-15-5 (3-Cyano-2-(2-oxopropyl)mandelic acid)
3-Cyano-2-(2-oxopropyl)mandelic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Cyano-2-(2-oxopropyl)mandelic acid
-
- Inchi: 1S/C12H11NO4/c1-7(14)5-10-8(6-13)3-2-4-9(10)11(15)12(16)17/h2-4,11,15H,5H2,1H3,(H,16,17)
- InChI Key: PKULGOBJVKNKBP-UHFFFAOYSA-N
- SMILES: OC(C(=O)O)C1C=CC=C(C#N)C=1CC(C)=O
Computed Properties
- Exact Mass: 233.06880783 g/mol
- Monoisotopic Mass: 233.06880783 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 357
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 98.4
- Molecular Weight: 233.22
3-Cyano-2-(2-oxopropyl)mandelic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015027451-250mg |
3-Cyano-2-(2-oxopropyl)mandelic acid |
1804083-15-5 | 97% | 250mg |
504.00 USD | 2021-06-17 | |
| Alichem | A015027451-500mg |
3-Cyano-2-(2-oxopropyl)mandelic acid |
1804083-15-5 | 97% | 500mg |
863.90 USD | 2021-06-17 | |
| Alichem | A015027451-1g |
3-Cyano-2-(2-oxopropyl)mandelic acid |
1804083-15-5 | 97% | 1g |
1,490.00 USD | 2021-06-17 |
3-Cyano-2-(2-oxopropyl)mandelic acid Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on 3-Cyano-2-(2-oxopropyl)mandelic acid
Introduction to 3-Cyano-2-(2-oxopropyl)mandelic Acid (CAS No. 1804083-15-5) and Its Emerging Applications in Chemical Biology
3-Cyano-2-(2-oxopropyl)mandelic acid, identified by the chemical identifier CAS No. 1804083-15-5, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential therapeutic applications. This compound, featuring a cyano group and an α-hydroxy acid backbone modified with an acetoacetamide moiety, presents a versatile scaffold for further derivatization and functionalization. Its molecular structure not only makes it an intriguing subject for synthetic chemistry but also opens up possibilities in drug discovery and medicinal chemistry.
The structure of 3-cyano-2-(2-oxopropyl)mandelic acid incorporates several key functional groups that contribute to its reactivity and biological activity. The cyano group (-CN) is known for its ability to participate in hydrogen bonding and metal coordination, which can be exploited in designing metal-based therapeutics or enzyme inhibitors. Meanwhile, the α-hydroxy acid portion (-CH(OH)-COOH) is a hallmark of compounds with potential chiral properties, making them candidates for asymmetric synthesis and enantioselective applications. The 2-oxopropyl substituent (-CH₂-COCH₃) adds another layer of complexity, introducing a ketone group that can undergo further reactions such as condensation or oxidation, thereby expanding the compound��s synthetic utility.
In recent years, there has been a surge in research focused on α-hydroxy acid derivatives due to their role in metabolic pathways and their potential as pharmacological agents. 3-Cyano-2-(2-oxopropyl)mandelic acid stands out as a promising intermediate in this category. For instance, studies have demonstrated its utility in the synthesis of chiral auxiliaries and ligands for asymmetric catalysis. The cyano group’s ability to act as a ligand for transition metals has been explored in the development of novel catalysts for C-C bond formation reactions, which are pivotal in constructing complex organic molecules.
Moreover, the pharmacological relevance of 3-cyano-2-(2-oxopropyl)mandelic acid has not gone unnoticed by medicinal chemists. Preliminary studies suggest that this compound exhibits inhibitory activity against certain enzymes implicated in inflammatory and degenerative diseases. The cyano group’s interaction with biological targets remains an area of active investigation, with researchers exploring its potential as a modulator of enzyme activity. Additionally, the α-hydroxy acid moiety’s role in modulating protein-protein interactions has been hypothesized, opening avenues for therapeutic intervention.
The synthetic pathways to 3-cyano-2-(2-oxopropyl)mandelic acid have also been refined to enhance yield and purity. Modern synthetic techniques, such as flow chemistry and biocatalysis, have been employed to streamline the production process. These advancements not only make the compound more accessible but also allow for scalable synthesis suitable for industrial applications. The ability to produce high-purity batches of this compound is crucial for downstream applications, particularly in pharmaceutical research where impurities can significantly impact experimental outcomes.
Recent publications highlight the compound’s role in drug discovery pipelines. Researchers have utilized 3-cyano-2-(2-oxopropyl)mandelic acid as a building block for designing novel small-molecule drugs. Its structural features provide a scaffold that can be modified to target specific biological pathways without compromising overall bioactivity. For example, derivatives of this compound have shown promise in preclinical trials as potential treatments for neurological disorders by interacting with receptors or enzymes involved in neuroprotection.
The analytical characterization of 3-cyano-2-(2-oxopropyl)mandelic acid is another critical aspect that ensures its suitability for various applications. Techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm its identity and purity. These analytical methods not only validate the compound’s integrity but also provide insights into its conformational behavior and interactions with other molecules.
The future prospects of 3-cyano-2-(2-oxopropyl)mandelic acid are promising, with ongoing research expanding its utility across multiple domains. In materials science, its unique structural motifs could inspire new polymers or functional materials with tailored properties. In agrochemicals, derivatives of this compound may serve as intermediates for developing novel pesticides or herbicides that are more environmentally friendly than existing alternatives.
In conclusion, 3-cyano-2-(2-oxopropyl)mandelic acid (CAS No. 1804083-15-5) is a multifaceted compound with significant potential in chemical biology and drug discovery. Its structural features enable diverse applications ranging from catalysis to pharmaceutical development, making it a valuable asset in modern research laboratories. As synthetic methodologies continue to evolve and our understanding of biological systems deepens, this compound will undoubtedly play an integral role in advancing scientific knowledge and innovation.
1804083-15-5 (3-Cyano-2-(2-oxopropyl)mandelic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)